3-[(6-Amino-9-benzyl-9H-purin-8-yl)thio]-propanoic acid

• Molecular Formula: C15H15N5O2S
• Molecular Weight: 329.4 g/mol
• IUPAC Name: 3-(6-amino-9-benzylpurin-8-yl)sulfanylpropanoic acid
• InChI: InChI=1S/C15H15N5O2S/c16-13-12-14(18-9-17-13)20(8-10-4-2-1-3-5-10)15(19-12)23-7-6-11(21)22/h1-5,9H,6-8H2,(H,21,22)(H2,16,17,18)
• InChI Key: AMZFIVZGZURFGX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C3=NC=NC(=C3N=C2SCCC(=O)O)N

Description

3-[(6-Amino-9-benzyl-9H-purin-8-yl)thio]-propanoic acid is a specialty compound used primarily in proteomics research. It has the molecular formula C15H15N5O2S and a molecular weight of 329.38 . This compound is part of the purine family, which includes various biologically significant molecules.

Preparation Methods

The synthetic routes for 3-[(6-Amino-9-benzyl-9H-purin-8-yl)thio]-propanoic acid typically involve the reaction of 6-amino-9-benzyl-9H-purine with a thiol-containing propanoic acid derivative. The reaction conditions often require a catalyst and specific temperature and pressure settings to ensure the desired product is obtained. Industrial production methods may involve large-scale synthesis using automated reactors to maintain consistency and purity .

Chemical Reactions Analysis

3-[(6-Amino-9-benzyl-9H-purin-8-yl)thio]-propanoic acid undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reducing agents such as sodium borohydride can be used to reduce the compound.

Substitution: Nucleophilic substitution reactions can occur at the benzyl or purine positions, often using reagents like alkyl halides or amines. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

3-[(6-Amino-9-benzyl-9H-purin-8-yl)thio]-propanoic acid is widely used in scientific research, particularly in the fields of:

Chemistry: It serves as a building block for synthesizing more complex molecules.

Biology: The compound is used in studies involving enzyme interactions and protein modifications.

Medicine: Research into potential therapeutic applications, such as targeting specific enzymes or pathways in disease models.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism by which 3-[(6-Amino-9-benzyl-9H-purin-8-yl)thio]-propanoic acid exerts its effects involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can modulate the activity of these targets, leading to changes in cellular pathways and biological outcomes. The exact pathways involved depend on the specific application and context of the research .

Comparison with Similar Compounds

3-[(6-Amino-9-benzyl-9H-purin-8-yl)thio]-propanoic acid can be compared with other similar compounds, such as:

6-Benzylaminopurine: A synthetic cytokinin used in plant growth and development.

6-Aminopurine: A compound with roles in various biological processes, including as a Na+ channel blocker and inhibitor of protein degradation. The uniqueness of this compound lies in its specific structure and the resulting biological activities, which differ from those of other purine derivatives.